Cas no 2138046-25-8 (3-{8-Hydroxyspiro[4.5]decan-6-yl}-1-methylimidazolidine-2,4-dione)

• Product Name: 3-{8-Hydroxyspiro[4.5]decan-6-yl}-1-methylimidazolidine-2,4-dione
• CAS No: 2138046-25-8
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 6492076
• PubChem ID: 165497763
• Update Time: 2025-07-19

3-{8-Hydroxyspiro[4.5]decan-6-yl}-1-methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-{8-hydroxyspiro[4.5]decan-6-yl}-1-methylimidazolidine-2,4-dione
• 2138046-25-8
• EN300-1161782
• 3-{8-Hydroxyspiro[4.5]decan-6-yl}-1-methylimidazolidine-2,4-dione

• Inchi： 1S/C14H22N2O3/c1-15-9-12(18)16(13(15)19)11-8-10(17)4-7-14(11)5-2-3-6-14/h10-11,17H,2-9H2,1H3
• InChI Key： MGBINORCNRAAAE-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N1C(N(C)CC1=O)=O

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.8Ų

Additional information on 3-{8-Hydroxyspiro[4.5]decan-6-yl}-1-methylimidazolidine-2,4-dione

Professional Introduction to 3-{8-Hydroxyspiro[4.5]decan-6-yl}-1-methylimidazolidine-2,4-dione (CAS No. 2138046-25-8)

3-{8-Hydroxyspiro[4.5]decan-6-yl}-1-methylimidazolidine-2,4-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138046-25-8, exhibits a complex molecular structure that positions it as a promising candidate for various applications in drug development and material science. The presence of both hydroxyl and imidazolidine functional groups in its framework suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's name, particularly the 8-Hydroxyspiro[4.5]decan-6-yl moiety, highlights its spirocyclic nature, which is a structural feature that often contributes to unique physicochemical properties. Spirocyclic compounds are known for their stability and flexibility, attributes that can be highly advantageous in medicinal chemistry. The hydroxyl group further enhances its potential as a chiral center, enabling the synthesis of enantiomerically pure compounds that are crucial for pharmaceutical applications.

In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in the development of novel therapeutics. The spiro[4.5]decan core structure is particularly noteworthy because it has been shown to enhance binding affinity and metabolic stability in drug molecules. This has led to extensive research into derivatives of this scaffold, with the aim of identifying new pharmacophores for treating various diseases.

The imidazolidine ring system in 3-{8-Hydroxyspiro[4.5]decan-6-yl}-1-methylimidazolidine-2,4-dione adds another layer of complexity to its chemical behavior. Imidazolidines are versatile heterocycles that have been extensively studied for their role in biological processes and their utility as building blocks in drug design. The methyl group at the 1-position of the imidazolidine ring further modulates the electronic properties of the molecule, influencing its reactivity and interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The combination of hydroxyl and imidazolidine functionalities provides multiple sites for functionalization, allowing chemists to tailor the properties of derived compounds to specific needs. This flexibility has made it a subject of interest in both academic and industrial research settings.

Recent studies have demonstrated the utility of 3-{8-Hydroxyspiro[4.5]decan-6-yl}-1-methylimidazolidine-2,4-dione in the synthesis of bioactive molecules. For instance, researchers have explored its use as a scaffold for developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The spirocyclic core has been shown to improve binding affinity to protein targets, while the hydroxyl group can be used to introduce specific interactions with biological receptors.

The compound's potential also extends to material science applications. Spirocyclic compounds are known for their ability to form stable polymers and coatings due to their rigid yet flexible structure. This has led to investigations into using derivatives of 3-{8-Hydroxyspiro[4.5]decan-6-yl}-1-methylimidazolidine-2,4-dione as monomers or crosslinking agents in advanced materials.

In conclusion, 3-{8-Hydroxyspiro[4.5]decan-6-yl}-1-methylimidazolidine-2,4-dione (CAS No. 2138046-25-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and material science. Its unique structural features make it an attractive candidate for further research and development, particularly in the areas of drug design and advanced materials engineering.